Cas no 1408231-83-3 ((R)-5-Bromo-3-phenyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: (R)-5-Bromo-3-phenyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1408231-83-3
• MF: C₁₅H₁₂BrNO
• MW: 302.16588306427
• CID: 2855122
• Update Time: 2023-08-10

(R)-5-Bromo-3-phenyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• (R)-5-Bromo-3-phenyl-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C15H12BrNO/c16-13-8-4-7-11-12(13)9-14(17-15(11)18)10-5-2-1-3-6-10/h1-8,14H,9H2,(H,17,18)/t14-/m0/s1
• InChI Key： XPSQPMOZAKPCHM-AWEZNQCLSA-N
• SMILES： BrC1=CC=CC2C(N[C@H](C3C=CC=CC=3)CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1